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Compound of Interest

Compound Name: Topogard

Cat. No.: B1222600

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of the herbicide
Topogard with its common alternatives, atrazine and S-metolachlor. The assessment is based
on key environmental fate and ecotoxicity parameters, with supporting data from peer-reviewed
studies and regulatory assessments. Detailed experimental protocols for the cited data are also
provided to ensure transparency and reproducibility.

Executive Summary

Topogard, a herbicide containing the active ingredients terbutryn and terbuthylazine, is utilized
for the control of broadleaf weeds.[1][2][3][4] This guide evaluates its environmental
characteristics in comparison to atrazine, another triazine herbicide, and S-metolachlor, a
chloroacetamide herbicide. The comparison focuses on their persistence in soil, potential for
groundwater contamination, and toxicity to non-target aquatic organisms. This information is
critical for informed decision-making in agricultural and environmental research and
management.

Data Presentation

The following tables summarize the key environmental impact parameters for Topogard's
active ingredients and its alternatives.
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ble 1: Soil : I hi il

Soil
Organic
. ) Groundwat
. Soil Half-life Carbon L .
o Active . er Ubiquity Leaching
Herbicide . (DTs0) Partition .
Ingredient o Score Potential
(days) Coefficient
(GUS)*
(Koc)
(mLI/g)
Low to
Topogard Terbutryn 14 - 28[5] 663[6] 1.83-2.13 )
Medium
Terbuthylazin )
23 - 37[7] 1500[2] 2.18 - 2.39 Medium
e
_ _ 100 - 440[2] _
Alternative 1 Atrazine 13 - 261[8] 8] 1.11-4.19 Low to High
) Medium to
Alternative 2 S-metolachlor 15 - 70[9] 200[10][11] 2.01-3.20 Hiah
g

1GUS was calculated using the formula: GUS = logio(DTso) X (4 - logio(Koc)). GUS values are
interpreted as follows: < 1.8 = Low leacher; 1.8 - 2.8 = Medium leacher; > 2.8 = High leacher.

Table 2: Aquatic Ecotoxicity
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o Active . ]
Herbicide ) Organism Endpoint Value (pg/L)
Ingredient
Green Algae
Topogard Terbutryn (Desmodesmus 72h ICso 12[12]
communis)
Water Flea
_ 48h ECso 7100[12]
(Daphnia magna)
Rainbow Trout
(Oncorhynchus 96h LCso 3000[5]
mykiss)
Green Algae
Terbuthylazine (Selenastrum 72h ECso 8[13]
capricornutum)
Water Flea
_ 48h ECso 26000[14]
(Daphnia magna)
Rainbow Trout
(Oncorhynchus 96h LCso 1230[13]
myKkiss)
Green Algae
Alternative 1 Atrazine (Scenedesmus 72h ECso 20.5[15]
subspicatus)
Water Flea
_ 48h ECso 5290[15]
(Daphnia pulex)
Rainbow Trout
(Oncorhynchus 96h LCso 3960[15]
myKkiss)
Green Algae
Alternative 2 S-metolachlor (Selenastrum 72h ECso 8[13]
capricornutum)
Water Flea
48h ECso 26000[14]

(Daphnia magna)

© 2025 BenchChem. All rights reserved.

3/9 Tech Support


https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://www.oecd.org/en/publications/test-no-202-daphnia-sp-acute-immobilisation-test_9789264069947-en.html
https://www.isws.illinois.edu/pubdoc/cr/iswscr2011-07.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Metolachlor
https://www.isws.illinois.edu/pubdoc/cr/iswscr2011-07.pdf
https://www.situbiosciences.com/product/oecd-307-aerobic-and-anaerobic-transformation-in-soil/
https://www.situbiosciences.com/product/oecd-307-aerobic-and-anaerobic-transformation-in-soil/
https://www.situbiosciences.com/product/oecd-307-aerobic-and-anaerobic-transformation-in-soil/
https://www.isws.illinois.edu/pubdoc/cr/iswscr2011-07.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Metolachlor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Rainbow Trout
(Oncorhynchus 96h LCso 1200[16]
myKkiss)

Experimental Protocols

The data presented in this guide are primarily generated using standardized testing protocols
established by the Organisation for Economic Co-operation and Development (OECD). These
guidelines ensure the quality, consistency, and comparability of chemical safety data.

Soil Persistence (DTso) and Transformation

The soil half-life (DTso) of a herbicide is determined following the OECD Guideline 307: Aerobic
and Anaerobic Transformation in Soil.[15][17][18][19][20]

¢ Principle: The test substance is applied to soil samples, which are then incubated under
controlled aerobic or anaerobic conditions in the dark.

o Methodology:

o Test System: Biometer flasks or flow-through systems are used to trap volatile
transformation products.

o Soil: Fresh soil samples are typically used, characterized for properties like texture, pH,
organic carbon content, and microbial biomass.

o Application: The herbicide is applied at a rate relevant to its agricultural use.

o Incubation: Samples are incubated at a constant temperature (e.g., 20°C) and moisture
level for a period of up to 120 days.

o Sampling and Analysis: Soil samples are taken at various intervals and analyzed for the
concentration of the parent herbicide and its transformation products using techniques like
High-Performance Liquid Chromatography (HPLC).

o Data Analysis: The rate of degradation is modeled to calculate the time required for 50% of
the initial concentration to dissipate (DTso).
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Aquatic Ecotoxicity Testing

OECD Guideline 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test[16][21][22]
[23][24]

e Principle: This test assesses the effect of a chemical on the growth of freshwater algae or
cyanobacteria.

o Methodology:

o Test Organisms: Commonly used species include Pseudokirchneriella subcapitata or
Desmodesmus subspicatus.

o Exposure: Exponentially growing cultures of the test organism are exposed to a series of
concentrations of the test substance for 72 hours.

o Endpoint: The inhibition of growth is measured by cell counts or other measures of
biomass. The ECso (the concentration causing 50% inhibition of growth) is calculated.

OECD Guideline 202: Daphnia sp. Acute Immobilisation Test[1][3][5][25][26]
¢ Principle: This test determines the acute toxicity of a substance to daphnids (water fleas).
o Methodology:

o Test Organism:Daphnia magna is a commonly used species.

o Exposure: Young daphnids (<24 hours old) are exposed to a range of concentrations of
the test substance for 48 hours.

o Endpoint: The number of immobilized daphnids is recorded at 24 and 48 hours. The ECso
(the concentration causing immobilization in 50% of the daphnids) is calculated.

OECD Guideline 203: Fish, Acute Toxicity Test[9][12][27][28][29]
e Principle: This test evaluates the acute lethal toxicity of a chemical to fish.

o Methodology:
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o Test Organism: Common test species include Rainbow Trout (Oncorhynchus mykiss) and
Zebrafish (Danio rerio).

o Exposure: Fish are exposed to a series of concentrations of the test substance for 96
hours.

o Endpoint: Mortalities are recorded at 24, 48, 72, and 96 hours. The LCso (the
concentration that is lethal to 50% of the test fish) is determined.

Visualization of Environmental Processes

The following diagrams illustrate key concepts related to the environmental impact assessment
of herbicides.
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Environmental fate pathways of a herbicide after application.
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A simplified workflow for environmental risk assessment of a herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]

2. pubs.acs.org [pubs.acs.org]

3. OECD 202: Daphnia sp. Acute Immobilisation Test | Scymaris [scymaris.com]

4. knowde.com [knowde.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1222600?utm_src=pdf-body-img
https://www.benchchem.com/product/b1222600?utm_src=pdf-custom-synthesis
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://pubs.acs.org/doi/pdf/10.1021/jf950370k
https://www.scymaris.com/resources/oecd-202-technical-approach
https://www.knowde.com/stores/orion-agroscience/products/topogard
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

5. oecd.org [oecd.org]
6. circabc.europa.eu [circabc.europa.eu]

7. Estimation of the soil-water partition coefficient normalized to organic carbon for ionizable
organic chemicals - PubMed [pubmed.ncbi.nim.nih.gov]

8. Sorption and desorption of Atrazine in horizons of the Red-Yellow Latosol - Advances in
Weed Science [awsjournal.org]

9. Acute toxicity of injected drugs and substances in fish [protocols.io]

10. mdpi.com [mdpi.com]

11. researchgate.net [researchgate.net]

12. oecd.org [oecd.org]

13. isws.illinois.edu [isws.illinois.edul]

14. Metolachlor | C15H22CINO2 | CID 4169 - PubChem [pubchem.ncbi.nim.nih.gov]

15. OECD 307: Aerobic and Anaerobic Transformation in Soil - Situ Biosciences
[situbiosciences.com]

16. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Situ
Biosciences [situbiosciences.com]

17. OECD 307: Aerobic and Anaerobic Transformation in Soil | ibacon GmbH [ibacon.com]
18. catalog.labcorp.com [catalog.labcorp.com]

19. oecd.org [oecd.org]

20. oecd.org [oecd.org]

21. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Aropha
[aropha.com]

22. oecd.org [oecd.org]
23. shop.fera.co.uk [shop.fera.co.uk]

24. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test | ibacon GmbH
[ibacon.com]

25. shop.fera.co.uk [shop.fera.co.uk]
26. OECD Acute immobilisation test | Protocols | Zantiks [zantiks.com]
27. eurofins.com.au [eurofins.com.au]

28. testinglab.com [testinglab.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.oecd.org/en/publications/test-no-202-daphnia-sp-acute-immobilisation-test_9789264069947-en.html
https://circabc.europa.eu/sd/a/6a543374-01c4-4002-a7b5-f6fbd2794c41/Terbutryn%20EQS%20dossier%202011.pdf
https://pubmed.ncbi.nlm.nih.gov/18384236/
https://pubmed.ncbi.nlm.nih.gov/18384236/
https://awsjournal.org/article/sorption-and-desorption-of-atrazine-in-horizons-of-the-red-yellow-latosol/
https://awsjournal.org/article/sorption-and-desorption-of-atrazine-in-horizons-of-the-red-yellow-latosol/
https://www.protocols.io/view/acute-toxicity-of-injected-drugs-and-substances-in-eq2lypzbrlx9/v1
https://www.mdpi.com/2076-3298/11/1/18
https://www.researchgate.net/publication/232678913_Predicting_and_Mapping_Herbicide-Soil_Partition_Coefficients_for_EPTC_Metribuzin_and_Metolachlor_on_Three_Colorado_Fields
https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://www.isws.illinois.edu/pubdoc/cr/iswscr2011-07.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Metolachlor
https://www.situbiosciences.com/product/oecd-307-aerobic-and-anaerobic-transformation-in-soil/
https://www.situbiosciences.com/product/oecd-307-aerobic-and-anaerobic-transformation-in-soil/
https://www.situbiosciences.com/product/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test/
https://www.situbiosciences.com/product/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test/
https://www.ibacon.com/your-study-type/environmental-fate/oecd-307-aerobic-and-anaerobic-transformation-soil
https://catalog.labcorp.com/crop-chemical/oecd-307-aerobic-and-anaerobic-transformation-in-soil
https://www.oecd.org/en/publications/test-no-307-aerobic-and-anaerobic-transformation-in-soil_9789264070509-en.html
https://www.oecd.org/en/publications/2002/04/test-no-307-aerobic-and-anaerobic-transformation-in-soil_g1gh2d84.html
https://www.aropha.com/biodegradable-testing-labs/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test/
https://www.aropha.com/biodegradable-testing-labs/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test/
https://www.oecd.org/en/publications/2011/07/test-no-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test_g1gh28f1.html
https://shop.fera.co.uk/chemical-regulation/guidelines/test-oecd-201
https://www.ibacon.com/your-study-type/aquatic-ecotoxicology/aquatic-plants/oecd-201-freshwater-alga-and-cyanobacteria
https://www.ibacon.com/your-study-type/aquatic-ecotoxicology/aquatic-plants/oecd-201-freshwater-alga-and-cyanobacteria
https://shop.fera.co.uk/media/wysiwyg/chemical_regulation/Daphnia_acute_immobilization_test_FINAL.pdf
https://zantiks.com/protocols/acute_immobilisation_test
https://www.eurofins.com.au/media/10786/fish-acute-toxicity-test.pdf
https://www.testinglab.com/oecd-203-fish-acute-toxicity-hazardous-waste-test
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

e 29. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]

e To cite this document: BenchChem. [A Comparative Environmental Impact Assessment of
Topogard and Alternative Herbicides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222600#comparing-the-environmental-impact-of-
topogard-and-alternative-herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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